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Fumonisin B2-13C34 chromatographic
separation FB2 FB3
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Compound Focus: Fumonisin B2-13C34

CAS No.: 1217481-36-1

Cat. No.: S3314223

Frequently Asked Questions

¢ Why can't my method separate FB2 and FB3? FB2 and FB3 are structural isomers. They share the
same precursor and product ion pairs in MS analysis, meaning they will co-elute and be detected in the

same MRM channel without a chromatographic method that can distinguish them [1].

e Does this also affect the stable isotope-labeled internal standard FB2-13C34? The stable isotope
label (13C34) increases the mass of the internal standard, so it is easily distinguished from native FB2
by the mass spectrometer. However, the chromatographic behavior of FB2-13C34 is nearly identical
to that of native FB2. Therefore, if your method successfully separates native FB2 from FB3, the

internal standard FB2-13C34 will also be separated from FB3.

Troubleshooting Guide: Resolving FB2/FB3 Co-elution

The primary solution involves optimizing the liquid chromatography (LC) conditions to achieve baseline

separation. The following table summarizes the key parameters to investigate.
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Parameter Issue Recommended Action

Chromatographic Standard C18 columns Switch to a CORTECS C18 column (2.1 mm x 100

Column may lack sufficient mm, 1.6 pm). This column has demonstrated
selectivity for these baseline separation of FB2 and FB3 [1].
isomers.

Mobile Phase The composition and pH Use a methanol (with 0.2% formic acid) and water

are critical for resolution. (with 0.2% formic acid) gradient. Formic acid
improves compatibility with MS systems compared
to phosphate buffers [1] [2].

Gradient Program Isocratic conditions may Implement an optimized gradient elution program
not provide enough to increase methanol concentration, improving
separation power. resolution from the solvent front and between the

two analytes [1] [2].

Detailed Optimized Protocol

The following protocol, adapted from a 2022 UPLC-MS/MS method, provides a specific workflow for the

simultaneous analysis of multiple fumonisins, including the separation of FB2 and FB3 [1].

o Sample Preparation

o Extraction: Homogenize samples with acetonitrile/water/formic acid (74/25/1, viviv). Use
shaking and ultrasonication for efficient extraction (>90% recovery) [1].

o Clean-up: For complex matrices like feed or excreta, use a mixed-mode strong anion
exchange (MAX) solid-phase extraction (SPE) cartridge for purification. This step effectively
removes ionized impurities that can interfere with the analysis [1].

e LC-MS/MS Analysis

o Column: CORTECS C18 (2.1 mm x 100 mm, 1.6 pm) [1].
o Mobile Phase:
= A: Water with 0.2% formic acid
= B: Methanol with 0.2% formic acid
o Gradient Program: A specific gradient is required for separation. While the exact profile should
be optimized in-lab, the method involves a gradient starting from a lower percentage of B (e.g.,
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30%) and increasing it over the run [1].

o MS Detection: Use Multiple Reaction Monitoring (MRM) mode. Note that FB2 and FB3 will be
monitored in the same MRM transition but will appear as two distinct chromatographic peaks
when separated [1] [3].

The following workflow diagram summarizes this optimized analytical process.
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Key Technical Considerations

e Confirming Separation: Always analyze individual standard solutions of FB2 and FB3 to confirm that
your method achieves baseline resolution before running samples.

¢ Internal Standard Use: The stable isotope-labeled internal standard FB2-13C34 is crucial for
correcting for analyte loss during sample preparation and variations in instrument response. It elutes
very close to, but is mass-resolved from, the native FB2 peak [1].

¢ Alternative Techniques: While not required for separation, High-Resolution Mass Spectrometry
(HRMS) like LC-Orbitrap MS can definitively identify and characterize fumonisins and their analogs
based on exact mass measurements, which is useful for discovering unknown modified forms [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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